2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide

• IUPAC Name: 2-[7-(furan-2-yl)-4-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl]-N,N-diphenylacetamide
• InChI: InChI=1S/C27H23N5O3S/c33-22(32(19-10-3-1-4-11-19)20-12-5-2-6-13-20)18-31-26(34)24-25(23(29-31)21-14-9-17-35-21)36-27(28-24)30-15-7-8-16-30/h1-6,9-14,17H,7-8,15-16,18H2
• InChI Key: UFBYFTAEFZSTSK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=NN(C3=O)CC(=O)N(C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CO6
• Molecular Formula: C27H23N5O3S
• Molecular Weight: 497.6 g/mol
• CAS No.: 1105207-73-5

Description

2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide is a useful research compound. Its molecular formula is C27H23N5O3S and its molecular weight is 497.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of heterocyclic compounds similar to 2-(7-(furan-2-yl)-4-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)-N,N-diphenylacetamide is a crucial area of research, providing insights into novel synthetic routes and chemical properties. For instance, Demchenko et al. (2015) reported the synthesis of a series of novel [1,3]thiazolo[4,5-d]pyridazinones, highlighting the synthetic pathways and potential for biological activity Demchenko, A., Bobkova, L., Yadlovskiy, O., Buchtiarova, T., & Demchenko, S. A. (2015). Synthesis and Biological Activity of New [1,3]Thiazolo[4,5-d]pyridazin-4(5H)-ones. Scientia Pharmaceutica, 84, 255-268.

Biological Activities

Research into the biological activities of compounds structurally related to this compound opens up possibilities for their application in medicine. For example, investigations into the antiviral, antimicrobial, and anti-inflammatory properties of these compounds reveal their potential in treating various diseases. Hashem et al. (2007) explored the antiviral activity of heterocyclic systems derived from furanones, showcasing the importance of structural diversity in biological efficacy Hashem, A., Youssef, A. S., Kandeel, K., & Abou-Elmagd, W. S. I. (2007). Conversion of some 2(3H)-furanones bearing a pyrazolyl group into other heterocyclic systems with a study of their antiviral activity. European Journal of Medicinal Chemistry, 42(7), 934-9.

Antioxidant Properties

The exploration of antioxidant properties in heterocyclic compounds, akin to this compound, is crucial for understanding their potential in food preservation and health applications. Yanagimoto et al. (2002) studied the antioxidative activity of heterocyclic compounds found in coffee volatiles, highlighting the significance of pyrroles, furans, and thiophenes in inhibiting oxidation processes Yanagimoto, K., Lee, K.-G., Ochi, H., & Shibamoto, T. (2002). Antioxidative activity of heterocyclic compounds found in coffee volatiles produced by Maillard reaction. Journal of Agricultural and Food Chemistry, 50(19), 5480-5484.